Cas no 81223-44-1 (methyl 4-fluoro-2-sulfanylbenzoate)

• Product Name: methyl 4-fluoro-2-sulfanylbenzoate
• CAS No: 81223-44-1
• MF: C₈H₇FO₂S
• MW: 186.203384637833
• CID: 4198765
• PubChem ID: 12737328
• Update Time: 2025-06-25

methyl 4-fluoro-2-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-2-mercapto-, methyl ester
• methyl 4-fluoro-2-sulfanyl-benzoate
• methyl 4-fluoro-2-sulfanylbenzoate
• EN300-125712
• DTXCID001670341
• DTXSID501239429
• Methyl 4-fluoro-2-mercaptobenzoate
• AKOS017516085
• 838-088-5
• CQVRIGKAFSNQHM-UHFFFAOYSA-N
• 81223-44-1
• methyl4-fluoro-2-sulfanylbenzoate
• SCHEMBL4096600

• Inchi： 1S/C8H7FO2S/c1-11-8(10)6-3-2-5(9)4-7(6)12/h2-4,12H,1H3
• InChI Key： CQVRIGKAFSNQHM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(F)C=C1S

Computed Properties

• Exact Mass: 186.01507880Da
• Monoisotopic Mass: 186.01507880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on methyl 4-fluoro-2-sulfanylbenzoate

Chemical Profile: Methyl 4-Fluoro-2-Sulfanylbenzoate (CAS No. 81223-44-1)

Methyl 4-fluoro-2-sulfanylbenzoate, also known by its CAS registry number 81223-44-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a fluorine atom at the para position and a sulfanyl (thioether) group at the ortho position. The methyl ester group further enhances its chemical reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 4-fluoro-2-sulfanylbenzoate through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, highlighting its suitability for use in demanding chemical processes.

The structural features of methyl 4-fluoro-2-sulfanylbenzoate make it an attractive candidate for use as an intermediate in drug discovery programs. Its fluorine substituent contributes to increased lipophilicity, while the sulfanyl group introduces sulfur-based reactivity, which can be exploited in medicinal chemistry to modulate pharmacokinetic properties. Recent studies have demonstrated its potential as a building block for developing novel anti-inflammatory and anticancer agents.

In the realm of materials science, methyl 4-fluoro-2-sulfanylbenzoate has shown promise as a precursor for advanced polymers and organic electronics. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance materials with tailored mechanical and electronic properties. Additionally, the compound's compatibility with modern fabrication techniques makes it a valuable asset in the design of next-generation devices.

From an environmental perspective, the ecological impact of methyl 4-fluoro-2-sulfanylbenzoate has been carefully evaluated. Studies indicate that it exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings underscore its potential as an environmentally friendly alternative to traditional chemical intermediates.

Looking ahead, ongoing research is focused on expanding the scope of applications for methyl 4-fluoro-2-sulfanylbenzoate while ensuring its sustainable production. Collaborative efforts between academia and industry are expected to unlock new opportunities for this compound in emerging fields such as green chemistry and bio-based materials.